Cas no 2172083-09-7 ({5-cyclopentyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-cyclopentyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172083-09-7
• MF: C₁₂H₁₉F₃N₄
• MW: 276.301272630692
• CID: 6580740
• PubChem ID: 165865399
• Update Time: 2025-06-12

{5-cyclopentyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {5-cyclopentyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• {[5-cyclopentyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172083-09-7
• EN300-1597212

• Inchi： 1S/C12H19F3N4/c1-8(12(13,14)15)19-11(9-5-3-4-6-9)10(7-16-2)17-18-19/h8-9,16H,3-7H2,1-2H3
• InChI Key： WMGCJLOPDGAGET-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(=C(CNC)N=N1)C1CCCC1)(F)F

Computed Properties

• Exact Mass: 276.15618111g/mol
• Monoisotopic Mass: 276.15618111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.7Ų

Additional information on {5-cyclopentyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Exploring the Chemistry and Applications of 5-cyclopentyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine (CAS No. 2172083-09-7)

The compound 5-cyclopentyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine, with the CAS number 2172083-09-7, represents a fascinating example of modern heterocyclic chemistry. Its unique structure combines a cyclopentyl group, a trifluoropropan-2-yl moiety, and a 1,2,3-triazole core, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the methylamine side chain further enhances its potential as a building block for bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of targeted therapies.

One of the most compelling aspects of this compound is its role in click chemistry, a field that has gained significant attention due to its efficiency and versatility. The 1,2,3-triazole ring, a hallmark of click chemistry, is known for its stability and ability to participate in hydrogen bonding, making it invaluable in medicinal chemistry. The trifluoromethyl group, a common motif in modern pharmaceuticals, contributes to the compound's metabolic stability and lipophilicity, addressing key challenges in drug design. These features align with current trends in AI-driven drug discovery, where computational tools are used to predict the behavior of such complex molecules.

In the context of sustainable chemistry, 2172083-09-7 offers opportunities for greener synthesis routes. The growing demand for environmentally friendly chemical processes has led to innovations in catalytic methods and solvent-free reactions, which could be applied to this compound. Additionally, its potential use in bioconjugation—a technique widely employed in antibody-drug conjugates (ADCs)—highlights its relevance in cutting-edge therapeutic strategies. This aligns with the increasing focus on precision medicine, where tailored treatments are designed for specific patient populations.

From a structural perspective, the cyclopentyl group in 5-cyclopentyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine introduces conformational rigidity, which can enhance binding affinity to biological targets. This property is particularly valuable in the design of kinase inhibitors, a class of drugs that has revolutionized cancer treatment. The compound's CAS no 2172083-09-7 is often searched in conjunction with terms like "triazole derivatives" and "fluorinated compounds," reflecting its niche yet growing importance in chemical databases.

Another area of interest is the compound's potential in neurological research. The methylamine moiety could interact with neurotransmitter systems, opening doors to applications in central nervous system (CNS) disorders. With the rise of neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are keen to explore novel scaffolds like this one. The trifluoropropan-2-yl group, known for its electron-withdrawing effects, may also influence the compound's pharmacokinetic profile, a critical factor in blood-brain barrier penetration.

In summary, 5-cyclopentyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine (CAS 2172083-09-7) embodies the intersection of innovative chemistry and practical applications. Its multifaceted structure caters to diverse research needs, from drug development to material science. As the scientific community continues to prioritize molecular diversity and synthetic efficiency, compounds like this will remain at the forefront of discovery.